Cas no 927999-69-7 (5-(2,5-dioxopyrrolidin-1-yl)-2-methoxybenzene-1-sulfonyl chloride)

• Product Name: 5-(2,5-dioxopyrrolidin-1-yl)-2-methoxybenzene-1-sulfonyl chloride
• CAS No: 927999-69-7
• MF: C₁₁H₁₀ClNO₅S
• MW: 303.718801021576
• CID: 5233036
• Update Time: 2025-05-22

5-(2,5-dioxopyrrolidin-1-yl)-2-methoxybenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-dioxopyrrolidin-1-yl)-2-methoxybenzene-1-sulfonyl chloride

• Inchi： 1S/C11H10ClNO5S/c1-18-8-3-2-7(6-9(8)19(12,16)17)13-10(14)4-5-11(13)15/h2-3,6H,4-5H2,1H3
• InChI Key： ATEIQCVFFMSZPO-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC(N2C(=O)CCC2=O)=CC=C1OC

Additional information on 5-(2,5-dioxopyrrolidin-1-yl)-2-methoxybenzene-1-sulfonyl chloride

5-(2,5-Dioxopyrrolidin-1-yl)-2-methoxybenzene-1-sulfonyl Chloride (CAS No: 927999-69-7)

The compound 5-(2,5-dioxopyrrolidin-1-yl)-2-methoxybenzene-1-sulfonyl chloride (CAS No: 927999-69-7) is a highly specialized chemical entity with significant applications in various fields of organic synthesis and material science. This compound is characterized by its unique structure, which combines a sulfonyl chloride group with a substituted benzene ring and a dioxopyrrolidine moiety. The sulfonyl chloride functional group is particularly reactive, making this compound a valuable intermediate in the synthesis of sulfonamides, sulfonates, and other sulfur-containing compounds.

The benzene ring in this compound is substituted with two key groups: a methoxy group at the 2-position and a dioxopyrrolidine group at the 5-position. The methoxy group introduces electron-donating properties to the aromatic ring, which can influence the reactivity of the sulfonyl chloride group. The dioxopyrrolidine moiety, on the other hand, adds rigidity and potentially bioisosteric properties to the molecule, making it an interesting candidate for drug design and development.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. For instance, researchers have explored its use as a precursor for constructing bioactive molecules with improved pharmacokinetic profiles. The sulfonyl chloride group can be readily converted into sulfonamides, which are known for their stability and bioavailability in drug molecules. This has led to increased interest in this compound as a building block for medicinal chemistry.

In addition to its role in drug discovery, 5-(2,5-dioxopyrrolidin-1-yl)-2-methoxybenzene-1-sulfonyl chloride has also found applications in polymer chemistry. The sulfonyl chloride group can act as a cross-linking agent or as a reactive site for polymer functionalization. This has opened up new avenues for its use in creating advanced materials with tailored properties.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions to ensure high purity and yield. Recent advancements in catalytic methods and green chemistry have made it possible to synthesize this compound more efficiently while minimizing environmental impact.

From an analytical standpoint, this compound has been extensively studied using modern spectroscopic techniques such as NMR, IR, and mass spectrometry. These studies have provided detailed insights into its molecular structure and reactivity patterns, further enhancing its utility in various chemical transformations.

In conclusion, 5-(2,5-dioxopyrrolidin-1-yl)-2-methoxybenzene-1-sulfonyl chloride (CAS No: 927999-69-7) is a versatile chemical entity with promising applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers in organic synthesis, drug discovery, and materials science.